N-ethyl-2-fluoroaniline

• IUPAC Name: N-ethyl-2-fluoroaniline
• InChI: InChI=1S/C8H10FN/c1-2-10-8-6-4-3-5-7(8)9/h3-6,10H,2H2,1H3
• InChI Key: QNSZDXLOSMUCPQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC=CC=C1F
• Molecular Formula: C8H10FN
• DSSTOX Substance ID: DTXSID30371896
• Molecular Weight: 139.17 g/mol
• CAS RN: 2707-64-4

Description

N-ethyl-2-fluoroaniline is a chemical compound. It is used for research purposes.

Molecular Structure Analysis

The molecular formula of N-ethyl-2-fluoroaniline is C8H10FN. Its molecular weight is 139.17.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, interactions, and modifications.

Pharmaceutical Synthesis

. Its unique properties make it valuable for creating new drugs or modifying existing ones. For example, it could be used to synthesize new fluoroaniline derivatives with potential therapeutic applications.

Organic Dye Production

. Fluoroanilines are often used as intermediates in the synthesis of dyes due to their ability to form stable aromatic rings.

Safety And Hazards

N-ethyl-2-fluoroaniline is classified as a dangerous substance. It has hazard statements H301, H315, H317, H318, H335, indicating that it is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

2-Fluoro-N-ethylaniline [NMR (DMSO-d6, 200 MHz): δ 1.16 (t, J=7.1 Hz, 3H); 3.11 (dq, J1 =7.2 Hz, J2 =6.5 Hz, 2H); 5.30 (br m, 1H); 6.48-6.59 (m, 1H); 6.70 (t, J=8.5 Hz, 1H); 6.92-7.06 (m, 2H)] was prepared from 2-fluoroaniline and acetic anhydride, coupled with 3-((αR)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-(tert-butyldimethylsilyloxy)benzyl)benzoyl chloride, deprotected and purified by the methods described in Example 10 to give (+)-3-((αR)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-ethyl-N-(2-fluorophenyl)benzamide as a light yellow wax. NMR (DMSO-d6, 200 MHz): δ 0.9 (d, J=6 Hz, 3H); 0.95 (d, J=6 Hz, 3H); 1.1 (t, J=7 Hz, 1H); 2.1 (m, 1H); 2.3 (m, 1H); 2.5 (m, 2H); 2.7 (m, 1H); 2.85 (m, 1H); 3.8 (br m, 2H); 4.8 (br s, 1H); 5.1 (d, J=10 Hz, 1H); 5.2 (d, J=17 Hz, 1H); 5.8 (m, 1H); 6.45 (m, 1H); 6.5 (s, 1H); 6.65 (m, 1H); 7.0-7.4 (m, 9H); 9.35 (s, 1H). [α]D20 =+3.4° (abs ethanol, c=2.04). Calc. for C31H36FN3O2HCl H2O: C, 66.95; H, 7.07; N, 7.56; Cl, 6.38. Found: C, 66.61; H, 7.14; N, 7.53; Cl, 6.40. Mass spectrum (CI--CH4) m/e: 502 (M+1, 89%), 501 (M, 17%), 348 (36%), 153 (100%).

Citations

Synthesis of novel thrombin inhibitors. Use of ring-closing metathesis reactions for synthesis of P2 cyclopentene-and cyclohexenedicarboxylic acid derivatives

F Thorstensson, I Kvarnström, D Musil… - Journal of medicinal …, 2003 - ACS Publications

The thrombin inhibitory tripeptide d-Phe-Pro-Arg has been mimicked using either cyclopentenedicarboxylic derivatives or a cyclohexenedicarboxylic derivative as surrogate for the P2 …

Number of citations: 38 pubs.acs.org

Synthesis and Structure–Activity Relationship of Thioacetamide-Triazoles against Escherichia coli

S Dharuman, MJ Wallace, SM Reeve, JB Bulitta… - Molecules, 2022 - mdpi.com

… In addition, N-methyl amide 23 and N-ethyl amide 24 derivatives were synthesized from N-methyl 4-fluoro aniline and N-ethyl-2-fluoroaniline via a similar scheme of coupling with …

Number of citations: 2 www.mdpi.com